Cas no 5421-29-4 (2-phenoxyethyl 2-phenoxyacetate)

• Product Name: 2-phenoxyethyl 2-phenoxyacetate
• CAS No: 5421-29-4
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1590067
• PubChem ID: 221715
• Update Time: 2025-04-21

2-phenoxyethyl 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• 2-phenoxyethyl 2-phenoxyacetate
• AR-1E4775
• Phenoxy-essigsaeure-(2-phenoxy-aethylester)
• 4-phenoxyethyl 2-phenoxyacetate
• phenoxyacetic acid 2-phenoxyethyl ester
• phenoxy-acetic acid-(2-phenoxy-ethyl ester)
• 2-phenoxyethyl phenoxyacetate
• AC1L5AOW
• AC1Q68A7
• CTK5A0020
• 2-Phenoxyaethyl-phenoxyacetat
• AG-J-74443
• NSC6680
• AR-1E4775; Phenoxy-essigsaeure-(2-phenoxy-aethylester); 4-phenoxyethyl 2-phenoxyacetate; phenoxyacetic acid 2-phenoxyethyl ester; phenoxy-acetic acid-(2-phenoxy-ethyl ester); 2-phenoxyethyl phenoxyacetate; AC1L5AOW; AC1Q68A7; CTK5A0020; 2-Phenoxyaethyl-phenoxyacetat; AG-J-74443; NSC6680;
• 5421-29-4
• DTXSID10278233
• NSC-6680

• Inchi： 1S/C16H16O4/c17-16(13-20-15-9-5-2-6-10-15)19-12-11-18-14-7-3-1-4-8-14/h1-10H,11-13H2
• InChI Key： NNGMJYKCCVEABQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCOC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.55
• PSA: 44.76
• LogP: 2.68760